Cas no 4657-97-0 (4-Acenaphthylenamine, 1,2-dihydro-)

4-Acenaphthylenamine, 1,2-dihydro- structure
4657-97-0 structure
Product Name:4-Acenaphthylenamine, 1,2-dihydro-
CAS No:4657-97-0
MF:C12H11N
MW:169.222442865372
CID:1517568
PubChem ID:23423556
Update Time:2025-04-21

4-Acenaphthylenamine, 1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 4-Acenaphthylenamine, 1,2-dihydro-
    • 1,2-dihydroacenaphthylen-4-amine
    • 4-Aminoacenaphthene
    • acenaphthene, 4-amino-
    • DTXSID40633917
    • 4-Amino-acenaphthen
    • 4657-97-0
    • SCHEMBL5367551
    • Inchi: 1S/C12H11N/c13-11-6-9-3-1-2-8-4-5-10(7-11)12(8)9/h1-3,6-7H,4-5,13H2
    • InChI Key: USPFODDAZNDECA-UHFFFAOYSA-N
    • SMILES: NC1=CC2=CC=CC3CCC(=C1)C=32

Computed Properties

  • Exact Mass: 169.08923
  • Monoisotopic Mass: 169.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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